![molecular formula C22H22FN3O3S2 B306114 3-(4-fluorophenyl)-2-{[2-(4-morpholinyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B306114.png)
3-(4-fluorophenyl)-2-{[2-(4-morpholinyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-fluorophenyl)-2-{[2-(4-morpholinyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one, also known as BPTP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. BPTP belongs to the class of benzothienopyrimidinone compounds and has shown significant activity against various diseases.
Mechanism of Action
The mechanism of action of 3-(4-fluorophenyl)-2-{[2-(4-morpholinyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of certain enzymes, including Janus kinase 2 (JAK2) and signal transducer and activator of transcription 3 (STAT3). These enzymes play a role in the development and progression of various diseases, including cancer and inflammation. By inhibiting the activity of these enzymes, this compound has been shown to have therapeutic potential.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune response. This compound has also been shown to have a protective effect on the liver and reduce oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(4-fluorophenyl)-2-{[2-(4-morpholinyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in lab experiments include its high potency and specificity for certain enzymes. This compound has been shown to have a low toxicity profile and can be used at relatively low concentrations. However, the limitations of using this compound in lab experiments include its limited solubility in water and the need for specialized equipment and techniques for its synthesis and analysis.
Future Directions
There are several future directions for the research on 3-(4-fluorophenyl)-2-{[2-(4-morpholinyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one. One potential direction is the development of this compound analogs with improved potency and selectivity for certain enzymes. Another direction is the investigation of the potential use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of 3-(4-fluorophenyl)-2-{[2-(4-morpholinyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one involves a multi-step process that includes the reaction of 4-fluoroaniline with 2-chloroethyl ethyl sulfide, followed by the reaction of the resulting product with 2-morpholinoacetaldehyde. The final step involves the cyclization of the intermediate product to form this compound. The synthesis of this compound has been optimized to produce high yields of the compound.
Scientific Research Applications
3-(4-fluorophenyl)-2-{[2-(4-morpholinyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have significant activity against various diseases, including cancer, inflammation, and autoimmune diseases. This compound has been found to inhibit the activity of certain enzymes that play a role in the development and progression of these diseases.
properties
Molecular Formula |
C22H22FN3O3S2 |
---|---|
Molecular Weight |
459.6 g/mol |
IUPAC Name |
3-(4-fluorophenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one |
InChI |
InChI=1S/C22H22FN3O3S2/c23-14-5-7-15(8-6-14)26-21(28)19-16-3-1-2-4-17(16)31-20(19)24-22(26)30-13-18(27)25-9-11-29-12-10-25/h5-8H,1-4,9-13H2 |
InChI Key |
FPNBYHVRWYWXOI-UHFFFAOYSA-N |
SMILES |
C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)C4=CC=C(C=C4)F)SCC(=O)N5CCOCC5 |
Canonical SMILES |
C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)C4=CC=C(C=C4)F)SCC(=O)N5CCOCC5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.